3-Cyclohexylprop-2-enoyl chloride

• CAS RN: 52331-62-1
• Molecular Formula: C9H13ClO
• Molecular Weight: 172.65 g/mol
• IUPAC Name: 3-cyclohexylprop-2-enoyl chloride
• InChI: InChI=1S/C9H13ClO/c10-9(11)7-6-8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key: VJVPSTRMLUOUCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C=CC(=O)Cl

Description

3-Cyclohexylprop-2-enoyl chloride is a useful research compound. Its molecular formula is C9H13ClO and its molecular weight is 172.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4.22 g (27.3 mmol) of 3-cylcohexyl-2-propenoic acid are suspended in dichloromethane (30 ml), 5 drops of DMF are added and at RT 1.9 ml (164 mmol) of thionyl chloride are slowly added dropwise. The reaction mixture is heated to reflux for 2 h, cooled and concentrated to dryness on a rotary evaporator. The oily residue is taken up twice using toluene, concentrated to dryness and dried in vacuo. 4.72 g of product are obtained, which is directly reacted further.

Synthesis routes and methods II

Procedure details

A solution of 3-cyclohexyl-acrylic acid (5.0 g, 32.5 mmol) and oxalyl chloride (3.4 ml, 34.0 mmol) in anhydrous DCM (50 ml) was treated with one drop of dimethylformamide. The resulting solution was stirred at room temperature for 18 h, concentrated and used directly in the next step.